1-methyl-4-[(propan-2-yl)sulfamoyl]-1H-pyrrole-2-carboxylic acid

• IUPAC Name: 1-methyl-4-(propan-2-ylsulfamoyl)pyrrole-2-carboxylic acid
• InChI: InChI=1S/C9H14N2O4S/c1-6(2)10-16(14,15)7-4-8(9(12)13)11(3)5-7/h4-6,10H,1-3H3,(H,12,13)
• InChI Key: JTVVNUHLHRQWDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=CN(C(=C1)C(=O)O)C
• Molecular Formula: C9H14N2O4S
• Molecular Weight: 246.29 g/mol

Description

“1-methyl-4-[(propan-2-yl)sulfamoyl]-1H-pyrrole-2-carboxylic acid” is a chemical compound with the molecular formula C9H14N2O4S. It has a molecular weight of 246.28. The compound is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for the compound is 1S/C9H14N2O4S/c1-4(2)6(3)9(5,7)8/h4H,1-3H3, (H2,5,7,8). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

The compound is a powder and is typically stored at room temperature. .

Scientific Research Applications

Synthesis and Catalytic Applications

1-methyl-4-[(propan-2-yl)sulfamoyl]-1H-pyrrole-2-carboxylic acid and its derivatives have been explored for various synthetic and catalytic applications in scientific research. For instance, nano organo solid acids with urea moiety were designed and synthesized, showing potential in industrial applications, including the synthesis of 4,4′-(arylmethylene)bis(1H-pyrazol-5-ol), coumarin-3-carboxylic acid, and cinnamic acid derivatives (Zolfigol et al., 2015).

Antimicrobial Activity

Compounds structurally related to 1-methyl-4-[(propan-2-yl)sulfamoyl]-1H-pyrrole-2-carboxylic acid have been synthesized and evaluated for antimicrobial properties. For instance, novel functionalized N-sulfonates containing pyridyl, quinolyl, and isoquinolyl functional groups demonstrated moderate antimicrobial activity, with one compound showing high activity against Gram-positive and Gram-negative bacteria, as well as fungi (Fadda et al., 2016).

Caspase-3 Inhibitory Activity

Derivatives of 1-methyl-4-[(propan-2-yl)sulfamoyl]-1H-pyrrole-2-carboxylic acid have been synthesized and identified as potent inhibitors of caspase-3, suggesting their potential in therapeutic applications, particularly in the context of diseases where caspase-3 plays a critical role (Kravchenko et al., 2005).

Chemoselective Synthesis and Antibacterial Activity

The chemoselective synthesis of novel pyrrole-substituted pyrido[2,3-d]pyrimidines using efficient nanocatalysts has been reported, showing promising antibacterial activity. This highlights the potential of 1-methyl-4-[(propan-2-yl)sulfamoyl]-1H-pyrrole-2-carboxylic acid derivatives in developing new antibacterial agents (Jahanshahi et al., 2018).

Safety and Hazards

The compound is associated with several hazard statements, including H315, H319, and H335. These codes indicate that the compound can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures should be taken when handling the compound, including avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and wearing protective gloves/protective clothing/eye protection/face protection (P280).